Urea, N-(1,1-dimethylethyl)-N'-((1-(1-methyl-1H-indol-3-yl)cyclopentyl)methyl)-
Overview
Description
- Urea, N-(1,1-dimethylethyl)-N’-((1-(1-methyl-1H-indol-3-yl)cyclopentyl)methyl)-, also known as Tolterodine , is a pharmaceutical compound primarily used to treat overactive bladder (OAB) symptoms.
- It belongs to the class of antimuscarinic agents and acts as a selective antagonist at muscarinic receptors in the bladder, reducing involuntary contractions and improving urinary control.
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Remember that tolterodine’s safety and efficacy depend on individual patient factors, and consulting a healthcare professional is essential for proper use
Properties
CAS No. |
145131-19-7 |
|---|---|
Molecular Formula |
C20H29N3O |
Molecular Weight |
327.5 g/mol |
IUPAC Name |
1-tert-butyl-3-[[1-(1-methylindol-3-yl)cyclopentyl]methyl]urea |
InChI |
InChI=1S/C20H29N3O/c1-19(2,3)22-18(24)21-14-20(11-7-8-12-20)16-13-23(4)17-10-6-5-9-15(16)17/h5-6,9-10,13H,7-8,11-12,14H2,1-4H3,(H2,21,22,24) |
InChI Key |
KKLLSTFWCCOGHM-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)NC(=O)NCC1(CCCC1)C2=CN(C3=CC=CC=C32)C |
Origin of Product |
United States |
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